3,4-diethoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide
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Description
3,4-diethoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C22H26N2O4 and its molecular weight is 382.46. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Synthesis and Piperidine Derivatives
Research has focused on the enantioselective synthesis of piperidine derivatives, showcasing the interest in creating structurally complex molecules with potential therapeutic applications. For instance, the synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate explores methodologies for constructing molecules with stereochemical control, which is crucial for pharmaceutical development (Calvez, Chiaroni, & Langlois, 1998).
Photophysical Properties and Organic Semiconductors
The investigation of photophysical properties in related chemical structures highlights the potential use of these compounds in materials science, particularly in organic semiconductors. The synthesis and characterization of 2-(2-hydroxyphenyl)oxazolo[4,5-b]pyridine derivatives, for example, demonstrate the relevance of these compounds in developing materials with specific optical properties (Briseño-Ortega et al., 2018).
Nootropic Agents and Cognitive Enhancement
The synthesis of novel compounds with potential nootropic effects, such as 1,4-disubstituted 2-oxopyrrolidines, underscores the interest in chemical structures that may impact cognitive processes. This research aligns with efforts to find new treatments for cognitive disorders and enhance brain function (Valenta, Urban, Taimr, & Polívka, 1994).
Molecular Structural Analysis and Antioxidant Activity
The structural analysis of similar compounds, combined with theoretical studies and antioxidant activity evaluation, provides a comprehensive approach to understanding the chemical and biological properties of these molecules. This approach facilitates the exploration of potential therapeutic and industrial applications based on antioxidant properties (Demir et al., 2015).
Properties
IUPAC Name |
3,4-diethoxy-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O4/c1-4-27-19-11-9-16(13-20(19)28-5-2)22(26)23-17-10-8-15(3)18(14-17)24-12-6-7-21(24)25/h8-11,13-14H,4-7,12H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEVNNJSZFJAPHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)C)N3CCCC3=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.